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Cat. No.: B11934353 Get Quote

An In-depth Technical Guide on the Antifungal Peptide PK-10 (P10)

This technical guide provides a comprehensive overview of the antifungal peptide PK-10, also

referred to as P10. The document is intended for researchers, scientists, and drug

development professionals interested in the therapeutic potential of this peptide.

Introduction
PK-10, or P10, is a 15-amino acid peptide with the sequence QTLIAIHTLAIRYAN. It is derived

from the immunodominant antigen gp43 of the fungus Paracoccidioides brasiliensis, the

causative agent of paracoccidioidomycosis (PCM). Research has demonstrated that P10 elicits

an interferon-gamma-dependent immune response, providing protection against experimental

PCM. This has positioned P10 as a potential candidate for the development of a vaccine or as

an adjunct to conventional antifungal chemotherapy for the treatment of PCM.

Mechanism of Action
The primary mechanism of action of PK-10 is immunomodulatory. It stimulates a Th-1 type

immune response, characterized by the production of interferon-gamma, which is crucial for

controlling fungal infections. By enhancing the host's immune response against P. brasiliensis,

P10 aids in clearing the infection.
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Pharmacokinetic studies have been conducted to evaluate the biodistribution of PK-10. The

peptide was conjugated with the chelating agent HYNIC (hydrazinonicotinamide) and

radiolabeled with technetium-99m (⁹⁹mTc) for in vivo imaging and quantification.

Table 1: Biodistribution of ⁹⁹mTc-HYNIC-P10 in Healthy
Mice (% Injected Dose per Gram - %ID/g)

Organ 5 min 15 min 30 min 60 min 120 min 240 min

Blood 7.42 ± 3.07 2.00 ± 1.02 0.57 ± 0.13 0.43 ± 0.22 0.21 ± 0.02 0.22 ± 0.06

Heart 2.67 ± 0.91 0.74 ± 0.37 0.37 ± 0.18 0.18 ± 0.09 0.11 ± 0.01 0.11 ± 0.02

Lungs
12.07 ±

2.02
4.81 ± 2.90 5.50 ± 2.85 3.43 ± 2.88 1.17 ± 0.27 1.05 ± 0.19

Spleen 2.09 ± 0.29 2.80 ± 2.23 3.95 ± 2.50 2.07 ± 1.84 3.21 ± 2.51 3.58 ± 0.49

Stomach 4.14 ± 1.59 3.13 ± 0.48 1.72 ± 0.57 1.68 ± 0.55 1.10 ± 0.26 0.97 ± 0.42

Pancreas 1.72 ± 0.34 0.85 ± 0.47 0.42 ± 0.24 0.20 ± 0.08 0.12 ± 0.02 0.11 ± 0.03

Brain 0.27 ± 0.08 0.11 ± 0.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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